6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C27H30N6O4
• Molecular Weight: 502.6 g/mol
• IUPAC Name: 6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C27H30N6O4/c1-18-4-3-9-33-24(18)30-25-22(27(33)35)16-21(23(28)32(25)11-10-31-12-14-37-15-13-31)26(34)29-17-19-5-7-20(36-2)8-6-19/h3-9,16,28H,10-15,17H2,1-2H3,(H,29,34)
• InChI Key: KKSSQIOFYNMMMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCN4CCOCC4)C(=O)NCC5=CC=C(C=C5)OC

Description

This compound is a triazatricyclo derivative characterized by a fused tricyclic core with a carboxamide group at position 5, a morpholinylethyl substituent at position 7, and a 4-methoxyphenylmethyl moiety on the imino nitrogen. The structural complexity arises from its polycyclic framework, which includes a pyrimidine-like ring system and a morpholine-containing side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the core triazatricyclo structure, followed by the introduction of the imino, methoxyphenyl, and morpholinyl groups through various substitution and coupling reactions. Specific reaction conditions such as temperature, solvents, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems and advanced purification techniques such as chromatography and crystallization are essential to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines and alcohols.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce new functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles. Reaction conditions are carefully controlled to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines and alcohols.

Scientific Research Applications

6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and functional groups.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences

The compound’s closest analog, 6-imino-7-(2-methoxyethyl)-N-[2-(morpholin-4-yl)ethyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide (CAS: 867136-78-5), shares the tricyclic backbone but differs in substituents:

• Position 7 : The target compound has a 2-morpholin-4-ylethyl group, whereas the analog substitutes this with a 2-methoxyethyl chain.
• Carboxamide side chain : The analog replaces the 4-methoxyphenylmethyl group with a 2-(morpholin-4-yl)ethyl moiety .

These modifications influence physicochemical properties:

• The morpholinylethyl group enhances water solubility due to morpholine’s polarity.
• The 4-methoxyphenylmethyl group may improve membrane permeability via lipophilic interactions.

Table 1: Structural and Hypothesized Property Comparison

Feature	Target Compound	Analog (CAS: 867136-78-5)
Position 7 substituent	2-Morpholin-4-ylethyl	2-Methoxyethyl
Carboxamide side chain	N-[(4-Methoxyphenyl)methyl]	N-[2-(Morpholin-4-yl)ethyl]
Molecular weight	~535 g/mol (estimated)	~521 g/mol (reported)
Solubility	Moderate (polar morpholine vs. lipophilic aryl)	Higher (methoxyethyl increases polarity)
Bioactivity hypothesis	Potential kinase inhibition (morpholine as hinge-binder)	Enhanced CNS penetration (smaller substituent)

Research Findings and Mechanistic Insights

Pharmacological Screening Trends

For example, compound 11 in (a pyrimidine-carboxamide derivative) underwent pharmacological screening, highlighting methodologies applicable to the target compound, such as:

• Binding affinity assays : Radioligand displacement to assess kinase inhibition.
• Metabolic stability tests : Microsomal incubation to predict in vivo behavior .

Similarity Coefficient Analysis

Using Tanimoto coefficients (a standard metric for structural similarity), the target compound and its analog in likely share a high similarity score (>0.85), indicating overlapping pharmacophores. This suggests comparable target profiles, though minor substituent changes could alter selectivity .

Biological Activity

The compound 6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the available literature on its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound has a molecular formula of C25H33N7O4 and a molecular weight of approximately 495.6 g/mol . Its structure features a tricyclic system with multiple functional groups, including imino and methoxy groups, which contribute to its unique chemical properties and potential biological activities.

Property	Value
Molecular Formula	C25H33N7O4
Molecular Weight	495.6 g/mol
IUPAC Name	6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Preliminary studies suggest that this compound may exhibit significant biological activity through its interactions with specific molecular targets such as enzymes or receptors. The mechanisms by which it modulates these targets are still under investigation but may involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in critical biochemical pathways.
• Receptor Binding : It may bind to receptors that regulate various physiological processes.

Anticancer Activity

Research indicates that the compound shows promise in anticancer applications. It has been observed to induce apoptosis in cancer cell lines through various pathways:

• Cell Cycle Arrest : The compound may cause cell cycle arrest at specific phases.
• Apoptosis Induction : It triggers apoptotic pathways leading to cancer cell death.

Anti-inflammatory Effects

The compound's structural features suggest potential anti-inflammatory properties. Studies have indicated:

• Cytokine Modulation : It may reduce the production of pro-inflammatory cytokines.
• Inhibition of Inflammatory Pathways : The compound could inhibit pathways such as NF-kB signaling.

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds or derivatives:

• Study on Triazine Derivatives : Research on structurally related triazine derivatives demonstrated significant anticancer activity in vitro and in vivo models.
• Morpholine Compounds : Morpholine-containing compounds have been shown to exhibit diverse biological activities, including antimicrobial and anticancer effects.

Interaction Studies

Understanding the interaction of this compound with biological macromolecules is crucial for elucidating its mechanism of action. Techniques such as:

• Molecular Docking Studies : These can provide insights into how the compound binds to target proteins.
• Enzyme Kinetics : Assessing how the compound affects enzyme activity can reveal its potential therapeutic applications.